Ma-chminaca

• IUPAC Name: methyl (2S)-2-[[1-(cyclohexylmethyl)indazole-3-carbonyl]amino]-3-methylbutanoate
• InChI: InChI=1S/C21H29N3O3/c1-14(2)18(21(26)27-3)22-20(25)19-16-11-7-8-12-17(16)24(23-19)13-15-9-5-4-6-10-15/h7-8,11-12,14-15,18H,4-6,9-10,13H2,1-3H3,(H,22,25)/t18-/m0/s1
• InChI Key: CRGGXDSTBHQLKJ-SFHVURJKSA-N
• Canonical SMILES: CC(C)C(C(=O)OC)NC(=O)C1=NN(C2=CC=CC=C21)CC3CCCCC3
• Isomeric SMILES: CC(C)[C@@H](C(=O)OC)NC(=O)C1=NN(C2=CC=CC=C21)CC3CCCCC3
• Molecular Formula: C21H29N3O3
• DSSTOX Substance ID: DTXSID601344891
• Molecular Weight: 371.5 g/mol
• CAS No.: 1971007-96-1

Description

It is an analog of AB-CHMINACA metabolite M2, where the hydroxyl moiety is replaced with a methyl ester group . Synthetic cannabinoids are designed to mimic the effects of Δ9-tetrahydrocannabinol (THC), the main psychoactive component of cannabis .

Scientific Research Applications

MA-CHMINACA is primarily used in forensic and research applications. It serves as an analytical reference standard in mass spectrometry and other analytical techniques to identify and quantify synthetic cannabinoids in biological and environmental samples . The compound is also used in studies investigating the metabolism and toxicology of synthetic cannabinoids .

Mechanism of Action

Target of Action

MA-CHMINACA, also known as MMB-CHMINACA, is an indazole-based synthetic cannabinoid . It is a potent agonist of the CB1 receptor , which is part of the endocannabinoid system. The CB1 receptor plays a crucial role in the central nervous system, influencing processes such as pain sensation, mood, and memory .

Mode of Action

this compound binds to the CB1 receptor with high affinity . This interaction triggers a series of changes within the cell, leading to the physiological and psychological effects associated with cannabinoids .

Biochemical Pathways

The primary metabolic pathways of this compound involve ester hydrolysis and monohydroxylation . These biotransformations mainly occur at the cyclohexylmethyl tail of the compound . Minor reactions also occur at the tert-butyl chain . The metabolites A9 (ADB-CHMINACA hydroxycyclohexylmethyl), A4 (ADB-CHMINACA 4″-hydroxycyclohexyl), and A6 (ADB-CHMINACA hydroxycyclohexylmethyl) are recommended as targets for documenting this compound intake in clinical and forensic cases .

Pharmacokinetics

Like other synthetic cannabinoids, it is likely that this compound is rapidly absorbed and distributed throughout the body, metabolized primarily in the liver, and excreted via urine . These properties can impact the bioavailability of the compound, influencing its potency and duration of action .

Result of Action

It is known that synthetic cannabinoids can disrupt normal endocannabinoid signaling, leading to a range of physiological and psychological effects . For instance, MDMB-CHMINACA, a similar synthetic cannabinoid, has been shown to induce significant memory impairment .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound, although specific studies on this aspect are lacking. Factors such as temperature, pH, and the presence of other substances can potentially affect the stability and activity of the compound. Furthermore, the individual’s metabolic rate, overall health status, and genetic factors can also influence the compound’s action and efficacy .

Advantages and Limitations for Lab Experiments

Ma-chminaca has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. In addition, it is relatively inexpensive and can be easily purified and isolated. However, this compound has several limitations for laboratory experiments. It is not approved for human use, and it has been linked to numerous medical and health problems. Furthermore, its effects can be unpredictable, and it is difficult to determine the exact dose of this compound needed to produce a desired effect.

Future Directions

There are numerous potential future directions for ma-chminaca research. One possible direction is to further investigate its potential therapeutic effects. In particular, further research could be done to explore its potential use in the treatment of various neurological disorders. In addition, further research could be done to explore its potential for use in cancer therapy. Other potential future directions for this compound research include further investigation of its biochemical and physiological effects, as well as its potential for abuse and addiction.

Safety and Hazards

MA-CHMINACA is a new synthetic cannabinoid with high potency and many reported adverse events and fatalities. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.

Biochemical Analysis

Biochemical Properties

Ma-chminaca plays a significant role in biochemical reactions, primarily through its interaction with the cannabinoid receptors CB1 and CB2. These receptors are part of the endocannabinoid system, which regulates various physiological processes. This compound binds with high affinity to these receptors, mimicking the effects of endogenous cannabinoids. This binding leads to the activation of G-protein coupled receptors, which in turn modulate the activity of adenylate cyclase, reducing cyclic AMP levels and affecting various downstream signaling pathways .

Cellular Effects

This compound influences several cellular processes, including cell signaling, gene expression, and cellular metabolism. In neuronal cells, this compound’s activation of CB1 receptors can inhibit neurotransmitter release, affecting synaptic transmission and plasticity. This can lead to altered mood, cognition, and perception. In immune cells, activation of CB2 receptors by this compound can modulate cytokine release, impacting inflammatory responses . Additionally, this compound has been shown to affect gene expression by altering the transcription of genes involved in cell survival, apoptosis, and metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the orthosteric site of CB1 and CB2 receptors, leading to receptor activation. This interaction inhibits adenylate cyclase activity, reducing cyclic AMP levels and subsequently decreasing protein kinase A activity. This compound also influences ion channel activity, particularly calcium and potassium channels, which can affect neurotransmitter release and neuronal excitability . Furthermore, this compound can modulate the activity of various kinases and phosphatases, leading to changes in phosphorylation states of key signaling proteins .

Preparation Methods

Synthetic Routes and Reaction Conditions

MA-CHMINACA is synthesized through a series of chemical reactions involving the esterification of AB-CHMINACA metabolite M2. The process typically involves the use of methanol as an injection solvent, which results in the conversion of the amide group to an ester group . The reaction conditions include the use of analyte protectants to prevent thermolytic degradation during gas chromatography-mass spectrometry (GC-MS) analysis .

Industrial Production Methods

the synthesis likely involves standard organic synthesis techniques used in the production of synthetic cannabinoids, including the use of high-purity reagents and controlled reaction environments to ensure product consistency and purity .

Chemical Reactions Analysis

Types of Reactions

MA-CHMINACA undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form hydroxylated metabolites.

Reduction: Reduction reactions can convert the ester group back to an amide group.

Substitution: Substitution reactions can occur at the indazole ring or the cyclohexylmethyl tail.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions include hydroxylated metabolites, reduced amides, and substituted indazole derivatives .

Comparison with Similar Compounds

Similar Compounds

AB-CHMINACA: Structurally similar but with a hydroxyl group instead of a methyl ester group.

ADB-CHMINACA: Another synthetic cannabinoid with a similar indazole core structure.

AMB-CHMINACA: Similar to MA-CHMINACA but with different side chains.

Uniqueness

This compound is unique due to its specific esterification, which alters its pharmacokinetic properties compared to its analogs. This modification can affect its metabolic stability, bioavailability, and overall potency .